Cas no 1196156-92-9 (5-ethynyl-2-piperidin-1-ylpyrimidine)

• Product Name: 5-ethynyl-2-piperidin-1-ylpyrimidine
• CAS No: 1196156-92-9
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 2616772
• PubChem ID: 58001871
• Update Time: 2025-04-21

5-ethynyl-2-piperidin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-2-piperidin-1-ylpyrimidine
• ZAEVLKJWOUENQG-UHFFFAOYSA-N
• 5-ETHYNYL-2-(PIPERIDIN-1-YL)PYRIMIDINE
• F2167-5064
• AB69114
• 1196156-92-9
• AKOS040815723
• SCHEMBL4463608

• Inchi： 1S/C11H13N3/c1-2-10-8-12-11(13-9-10)14-6-4-3-5-7-14/h1,8-9H,3-7H2
• InChI Key： ZAEVLKJWOUENQG-UHFFFAOYSA-N
• SMILES： N1(C2N=CC(C#C)=CN=2)CCCCC1

Computed Properties

• Exact Mass: 187.110947427Da
• Monoisotopic Mass: 187.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29Ų